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Compound of Interest

Compound Name: APG-2449

Cat. No.: B10860358 Get Quote

Application Notes & Protocols for APG-2449
For Researchers, Scientists, and Drug Development Professionals

Introduction
APG-2449 is an orally available, potent multikinase inhibitor with significant activity against

Anaplastic Lymphoma Kinase (ALK), ROS proto-oncogene 1 (ROS1), and Focal Adhesion

Kinase (FAK).[1][2][3][4] Developed to overcome acquired resistance to existing tyrosine kinase

inhibitors (TKIs), APG-2449 has demonstrated durable antitumor activity in preclinical models

of non-small cell lung cancer (NSCLC) and ovarian cancer.[2] Its mechanism involves the

disruption of ALK-, FAK-, and ROS1-mediated signal transduction pathways, leading to the

inhibition of tumor cell growth. These application notes provide detailed information on the

solubility, stability, and handling of APG-2449 for reliable and reproducible laboratory use.

Chemical and Physical Properties
A summary of the key chemical properties of APG-2449 is provided below.

Property Value Reference

Molecular Formula C₃₃H₄₂ClN₅O₄S

Molecular Weight 640.24 g/mol

CAS Number 2196186-84-0

Appearance Powder
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Solubility
The solubility of APG-2449 has been determined in various common laboratory solvents and

formulation vehicles. It is crucial to use fresh, anhydrous solvents, as the presence of moisture

can reduce solubility, particularly in DMSO. If precipitation occurs during preparation, gentle

heating and/or sonication can be used to aid dissolution.

Solvent / Vehicle
Maximum
Solubility

Molar
Concentration
(mM)

Reference

DMSO ≥ 16 mg/mL ~24.99 mM

Ethanol 4 mg/mL ~6.25 mM

Water Insoluble N/A

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ~3.90 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ~3.90 mM

80% 10 mM Sodium

Phosphate

(monobasic), 20%

Propylene Glycol

Not specified Not specified

Stability and Storage
Proper storage is critical to maintain the integrity and activity of APG-2449. It is recommended

to aliquot stock solutions to prevent degradation from repeated freeze-thaw cycles. For in vivo

studies, working solutions should be prepared fresh daily.
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Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years

Stock Solution in

Solvent
-80°C 6 - 12 months

Stock Solution in

Solvent
-20°C 1 month

Mechanism of Action: ALK/ROS1/FAK Signaling
Inhibition
APG-2449 exerts its antitumor effects by simultaneously inhibiting the kinase activity of ALK,

ROS1, and FAK. This triple inhibition blocks critical downstream signaling pathways, including

AKT, ERK1/2, and STAT3, which are essential for cancer cell proliferation, survival, and

migration.
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Caption: APG-2449 inhibits phosphorylation of ALK, ROS1, and FAK, blocking downstream

signaling.

Experimental Protocols
The following protocols are recommended for the preparation and use of APG-2449 in a

laboratory setting. Standard personal protective equipment (PPE), including gloves, lab coat,

and safety glasses, should be worn at all times.
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
Materials:

APG-2449 powder (MW: 640.24 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance and weigh paper

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of APG-2449 needed. To prepare 1 mL of a 10 mM stock

solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 640.24 g/mol * (1000 mg / 1 g) = 6.40

mg.

Weighing: Carefully weigh out 6.40 mg of APG-2449 powder and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly. If necessary, use a sonicator bath for 5-10

minutes to ensure complete dissolution. The solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store immediately at -80°C for long-term stability (up to 12 months) or

-20°C for short-term use (up to 1 month).

Protocol 2: Preparation of In Vitro Working Solutions
Materials:
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APG-2449 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for the cell line

Sterile serological pipettes and pipette tips

Procedure:

Thawing: Remove an aliquot of the APG-2449 stock solution from the freezer and thaw it at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into fresh, pre-warmed cell

culture medium to achieve the desired final concentrations for your experiment (e.g., 0.5 µM

to 10 µM).

DMSO Control: Prepare a vehicle control using the same final concentration of DMSO as in

the highest concentration of APG-2449 tested. This is critical as DMSO can have effects on

cell viability.

Application: Add the final working solutions (or vehicle control) to your cell cultures and

proceed with the experiment.

Note: The final concentration of DMSO in the culture medium should ideally be kept below

0.5% to avoid solvent toxicity.

Protocol 3: Preparation of an In Vivo Formulation (Oral
Gavage)
This protocol provides an example formulation for oral administration in mouse models. The

vehicle composition may need to be optimized for specific experimental requirements.

Materials:

APG-2449 powder

Sterile DMSO

Sterile PEG300

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b10860358?utm_src=pdf-body
https://www.benchchem.com/product/b10860358?utm_src=pdf-body
https://www.benchchem.com/product/b10860358?utm_src=pdf-body
https://www.benchchem.com/product/b10860358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure (for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline vehicle):

Stock Preparation: Prepare a concentrated stock of APG-2449 in DMSO (e.g., 25 mg/mL).

Vehicle Preparation: To prepare 1 mL of the final formulation at a concentration of 2.5

mg/mL, follow these steps sequentially:

a. Add 400 µL of PEG300 to a sterile tube.

b. Add 100 µL of the 25 mg/mL APG-2449 DMSO stock to the PEG300 and mix

thoroughly until the solution is clear.

c. Add 50 µL of Tween-80 and mix again until clear.

d. Add 450 µL of sterile saline to reach the final volume of 1 mL. Mix thoroughly.

Administration: The final solution should be a clear solution with a concentration of 2.5

mg/mL APG-2449. Use immediately after preparation.

General Laboratory Workflow
The following diagram illustrates a typical workflow for handling APG-2449, from receiving the

compound to its final experimental application.
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Caption: Recommended workflow for handling APG-2449 from storage to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Discovery of a novel ALK/ROS1/FAK inhibitor, APG-2449, in preclinical non-small cell lung
cancer and ovarian cancer models - PMC [pmc.ncbi.nlm.nih.gov]

3. Facebook [cancer.gov]

4. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [APG-2449 solubility and stability for lab use].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860358#apg-2449-solubility-and-stability-for-lab-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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